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Compound of Interest

Compound Name: ES-8891

Cat. No.: B1671240 Get Quote

Disclaimer: The following information is provided to support laboratory safety protocols. The

identifier "ES-8891" is not uniquely associated with a single substance in publicly available

safety data. It is imperative that researchers verify the precise identity of the compound they

are handling and consult the official Safety Data Sheet (SDS) provided by the manufacturer

before initiating any work. The information below is a synthesis of data for various industrial

products with the "8891" designation and should be used as a reference for establishing

rigorous safety procedures.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against chemical

exposure. The required PPE can vary significantly depending on the specific chemical's

properties. Below is a summary of recommended PPE for different products identified as

"8891".
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Product Name Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Resin 8891

Component B

Wear eye

protection with

side protection

(EN166).

Impervious

gloves (EN 374).

Wear protective

gloves/eye

protection.

May cause

allergy or asthma

symptoms or

breathing

difficulties if

inhaled. In case

of inadequate

ventilation, wear

respiratory

protection.

Hasco Forge

8891

Wear safety

glasses. Avoid

contact with

eyes.

Wear protective

gloves.

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

If fumes are

suspected to be

present, a

rescuer should

wear an

appropriate mask

or self-contained

breathing

apparatus.

Vacuum Casting

Resin 8891

Wear safety

goggles.

Wear safety

gloves.

Not specified, but

general best

practice

suggests a lab

coat.

Wear suitable

respiratory

protection during

the entire filling

procedure.

Operational and Disposal Plans
Safe handling and disposal are critical to maintaining a safe laboratory environment and

preventing environmental contamination.
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Aspect
Resin 8891
Component B

Hasco Forge 8891
Vacuum Casting
Resin 8891

Handling

Do not breathe

mist/vapors/spray.

Wash hands and

exposed skin

thoroughly after

handling. Keep away

from direct sunlight.

Wash thoroughly after

handling. Use only in

adequate ventilation.

Shake unopened cans

vigorously before use.

Pre-heat mold and

components as

specified. Store out of

direct sunlight in a dry

atmosphere.

Storage

Store locked up in a

well-ventilated place.

Keep container tightly

closed.

Store in accordance

with local regulations.

Seal opened cans

with nitrogen or dry

air. All components

are sensitive to

humidity and

moisture.

Spill Response

Ensure adequate

ventilation. Wear

suitable personal

protection during

removal of spillages.

Stop leak if without

risk. Prevent entry into

sewers, water

courses, basements

or confined areas.

Approach release

from upwind.

Not specified. General

procedures for

chemical spills should

be followed.

Disposal

Dispose of contents in

accordance with local,

state or national

legislation.

Use appropriate

containment to avoid

environmental

contamination.

Dispose of at a

suitable refuse site.

Do not allow to enter

drains, sewers or

watercourses.

Dispose of without

curing and mixing with

other materials.

Curing in large

quantities or under

improper conditions

may cause fire.
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The following diagram outlines a generalized workflow for handling potentially hazardous

chemicals in a research and development setting. This workflow is designed to minimize risk at

each stage of the chemical's lifecycle in the laboratory.
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Caption: A generalized workflow for the safe handling of chemicals in a laboratory setting.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for ES-8891].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671240#personal-protective-equipment-for-
handling-es-8891]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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